Methyl 2,3-dihydro-2-hydroxy-3-oxo-5-phenyl-2-furanacetate

• CAS RN: 139266-64-1
• Molecular Formula: C13H12O5
• Molecular Weight: 248.23 g/mol
• IUPAC Name: methyl 2-(3-oxo-5-phenylfuran-2-yl)ethaneperoxoate
• InChI: InChI=1S/C13H12O5/c1-16-18-13(15)8-12-10(14)7-11(17-12)9-5-3-2-4-6-9/h2-7,12H,8H2,1H3
• InChI Key: QMYSMYLDXOENQY-UHFFFAOYSA-N
• SMILES: COOC(=O)CC1C(=O)C=C(O1)C2=CC=CC=C2
• synonyms: methyl 2-(3-oxo-5-phenyl-2-furyl)ethaneperoxoate

Description

Methyl 2,3-dihydro-2-hydroxy-3-oxo-5-phenyl-2-furanacetate, also known as rosmarinic acid methyl ester, is an organic compound found in several plants, including rosemary, lemon balm, and sage. It has been studied extensively due to its potential therapeutic properties and is of interest to the scientific community.

Mechanism Of Action

Rosmarinic acid methyl ester exerts its effects through several mechanisms, including scavenging of free radicals, inhibition of pro-inflammatory cytokines, and modulation of signaling pathways. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Biochemical And Physiological Effects

Rosmarinic acid methyl ester has been found to have several biochemical and physiological effects, including reducing oxidative stress, modulating immune responses, and improving cognitive function. It has also been shown to have anti-cancer properties, inhibiting the growth and proliferation of cancer cells.

Advantages And Limitations For Lab Experiments

Rosmarinic acid methyl ester has several advantages for lab experiments, including its availability in natural sources, easy synthesis, and low toxicity. However, it also has limitations, such as its low solubility in water and limited stability under certain conditions.

Future Directions

There are several future directions for research on Methyl 2,3-dihydro-2-hydroxy-3-oxo-5-phenyl-2-furanacetate acid methyl ester, including:
1. Further investigation of its anti-cancer properties and potential use in cancer therapy.
2. Exploration of its effects on the gut microbiome and its potential as a prebiotic.
3. Investigation of its potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's.
4. Exploration of its potential as an anti-inflammatory agent in autoimmune diseases such as rheumatoid arthritis.
5. Investigation of its potential as a natural food preservative.
In conclusion, Methyl 2,3-dihydro-2-hydroxy-3-oxo-5-phenyl-2-furanacetate acid methyl ester is a promising compound with potential therapeutic properties. Further research is needed to fully understand its mechanisms of action and potential applications in medicine and other fields.

Synthesis Methods

Rosmarinic acid methyl ester can be synthesized from Methyl 2,3-dihydro-2-hydroxy-3-oxo-5-phenyl-2-furanacetate acid, which is found in rosemary. The synthesis involves the esterification of Methyl 2,3-dihydro-2-hydroxy-3-oxo-5-phenyl-2-furanacetate acid with methanol in the presence of a catalyst, such as sulfuric acid. The resulting product is purified through recrystallization.

Scientific Research Applications

Rosmarinic acid methyl ester has been studied for its potential therapeutic properties in several areas, including cancer, inflammation, and neurodegenerative diseases. It has been found to have antioxidant and anti-inflammatory effects, which may be beneficial in the treatment of these conditions.